3-(2-Bromophenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one
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Description
3-(2-Bromophenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one is a useful research compound. Its molecular formula is C17H22BrNO3 and its molecular weight is 368.271. The purity is usually 95%.
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Scientific Research Applications
Polymer Stabilization
3,9-Bis(2-(3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionyloxy)-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5] undecane, a compound structurally related to 3-(2-Bromophenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one, has shown effectiveness as a polymer stabilizer. Its synergistic stabilizing effect with thiopropionate type antioxidants enhances polymer stability, particularly in association through hydrogen bonding (Yachigo et al., 1992).
Pharmaceutical Applications
Derivatives of azaspiro[5.5]undecane, similar to the core structure of this compound, are notable for their potential in pharmaceutical applications. For instance, certain azaspiro[5.5]undecane derivatives have been identified as CCR8 antagonists, showing potential in treating chemokine-mediated diseases like respiratory diseases, asthma, and chronic obstructive pulmonary disease (Norman, 2007).
Antiviral Activity
Compounds with a structural framework of 1-thia-4-azaspiro[4.5]decan-3-one, which shares a resemblance to this compound, have been synthesized and evaluated for their effectiveness against viruses. These compounds demonstrated inhibition of human coronavirus replication, indicating their potential in antiviral drug development (Apaydın et al., 2019).
Synthetic Chemistry
In the field of synthetic chemistry, derivatives of 1,9-dioxa-4-azaspiro[5.5]undecane, structurally akin to this compound, have been developed through novel synthesis methods. These methods include Prins cascade cyclization, highlighting the versatility of these compounds in chemical synthesis (Reddy et al., 2014).
Properties
IUPAC Name |
3-(2-bromophenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22BrNO3/c18-15-5-2-1-4-14(15)6-7-16(20)19-10-8-17(9-11-19)21-12-3-13-22-17/h1-2,4-5H,3,6-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPFGCBLMWXUCMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2(CCN(CC2)C(=O)CCC3=CC=CC=C3Br)OC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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